Cas no 20271-18-5 (5-amino-1H-Imidazole-4-carbothioamide)

5-Amino-1H-imidazole-4-carbothioamide is a heterocyclic compound featuring both amino and carbothioamide functional groups on an imidazole core. This structure imparts versatility in synthetic applications, particularly in the preparation of pharmacologically active molecules and coordination chemistry. The presence of sulfur enhances its potential as a ligand for metal complexes, while the amino group offers reactivity for further derivatization. Its imidazole scaffold is significant in medicinal chemistry due to its prevalence in bioactive compounds. The compound is typically employed as an intermediate in organic synthesis, offering a balance of stability and reactivity for constructing more complex heterocyclic systems. Proper handling under controlled conditions is recommended due to its potential sensitivity.
5-amino-1H-Imidazole-4-carbothioamide structure
20271-18-5 structure
Product Name:5-amino-1H-Imidazole-4-carbothioamide
CAS No:20271-18-5
MF:C4H6N4S
MW:142.182238101959
CID:909432
PubChem ID:2771323
Update Time:2025-10-23

5-amino-1H-Imidazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

    • 5-amino-1H-Imidazole-4-carbothioamide
    • 5-4-aminoimidazole-4-5-carboxamidoxime*dihydrochl
    • 5-4-AMINOIMIDAZOLE-4-5-CARBOXAMIDOXIMEDI HYDROCHLOR
    • 5-Amino-4-thiocarbamoyl-imidazol
    • 5-Aminoimidazole-4-thioamide
    • NSC111585
    • AKOS006339879
    • NSC-111585
    • 5-aminoimidazole-4-thiocarboxamide
    • 4-amino-1H-imidazole-5-carbothioamide
    • DTXSID00942390
    • STL440148
    • 5-Amino-1H-imidazole-4-carboximidothioic acid
    • EN300-1699995
    • 20271-18-5
    • 4-aminoimidazole-5-carbothiamide
    • Inchi: 1S/C4H6N4S/c5-3-2(4(6)9)7-1-8-3/h1H,5H2,(H2,6,9)(H,7,8)
    • InChI Key: ZIXKTZQNKUSNPW-UHFFFAOYSA-N
    • SMILES: S=C(C1=C(N)N=CN1)N

Computed Properties

  • Exact Mass: 142.03100
  • Monoisotopic Mass: 142.03131738g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 113Ų

Experimental Properties

  • PSA: 112.81000
  • LogP: 0.90760

5-amino-1H-Imidazole-4-carbothioamide Pricemore >>

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Additional information on 5-amino-1H-Imidazole-4-carbothioamide

5-Amino-1H-Imidazole-4-Carbothioamide: A Comprehensive Overview

The compound with CAS No. 20271-18-5, commonly referred to as 5-amino-1H-imidazole-4-carbothioamide, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The imidazole ring, a heterocyclic aromatic structure, forms the core of this molecule, while the carbothioamide group introduces sulfur into the structure, enhancing its reactivity and functionality.

Recent studies have highlighted the importance of 5-amino-imidazole derivatives in drug discovery and materials science. The presence of the amino group at position 5 of the imidazole ring makes this compound highly versatile. Researchers have explored its role as a precursor in synthesizing bioactive compounds, particularly in the development of anti-inflammatory and anticancer agents. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of 5-amino-imidazoles exhibit potent inhibitory effects on specific kinase enzymes, which are crucial targets in cancer therapy.

In addition to its biological applications, 5-amino-1H-imidazole-4-carbothioamide has shown promise in materials science. The sulfur-containing carbothioamide group enables the formation of robust metal-sulfur bonds, making this compound a valuable precursor in the synthesis of metal-organic frameworks (MOFs) and coordination polymers. A 2023 research article in *Chemistry of Materials* reported that incorporating this compound into MOFs significantly enhances their stability and catalytic activity, opening new avenues for industrial applications.

The synthesis of 5-amino-imidazole derivatives has also been optimized in recent years. Traditional methods often involved multi-step reactions with low yields, but advancements in catalytic techniques have streamlined the process. For example, a 2023 study in *Green Chemistry* introduced a sustainable approach using microwave-assisted synthesis to produce 5-amino-imidazoles with high efficiency and minimal environmental impact.

Furthermore, the structural versatility of 5-amino-1H-imidazole-4-carbothioamide allows for easy functionalization, enabling researchers to tailor its properties for specific applications. By modifying substituents on the imidazole ring or altering the carbothioamide group, scientists can create derivatives with enhanced solubility, bioavailability, or reactivity. This adaptability underscores its potential as a building block in diverse chemical libraries.

In conclusion, 5-amino-1H-imidazole-4-carbothioamide (CAS No. 20271-18-5) is a versatile compound with significant implications across multiple disciplines. Its role as a precursor in drug development and materials science highlights its importance in contemporary research. As advancements continue to emerge, this compound is expected to contribute even more prominently to scientific innovation.

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